(3-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine

• Molecular Formula: C11H18N2
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 3-methyl-N-(pyridin-3-ylmethyl)butan-2-amine
• InChI: InChI=1S/C11H18N2/c1-9(2)10(3)13-8-11-5-4-6-12-7-11/h4-7,9-10,13H,8H2,1-3H3
• InChI Key: SDZHCHQVTKFBET-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)NCC1=CN=CC=C1

Description

(3-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine is a secondary amine featuring a branched 3-methylbutan-2-yl group and a pyridin-3-ylmethyl substituent bound to the nitrogen atom. The compound’s structure combines a pyridine ring (substituted at the 3-position) with a branched alkyl chain, making it a hybrid of aromatic and aliphatic amine systems.

Pyridine-containing amines are widely explored in medicinal and materials chemistry due to their hydrogen-bonding capabilities and structural versatility. The 3-methylbutan-2-yl group introduces steric bulk, which may influence solubility, reactivity, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine typically involves the reaction of 3-methylbutan-2-amine with pyridin-3-ylmethanol under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure high yield and purity .

Industrial Production Methods

Industrial production methods for (3-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine are similar to laboratory synthesis but are scaled up to accommodate larger quantities. These methods often involve continuous flow reactors and automated systems to maintain consistent reaction conditions and product quality .

Chemical Reactions Analysis

Types of Reactions

(3-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced products.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions typically involve controlled temperatures, pressures, and pH levels to optimize the reaction outcomes .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines .

Scientific Research Applications

(3-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a reference standard in analytical chemistry.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor in drug synthesis.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Variations and Key Differences

The following table summarizes structural and synthetic distinctions between (3-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine and related compounds from the evidence:

Compound Name	Pyridine Position	Alkyl Chain Structure	Molecular Formula	Synthesis Method	Notable Properties	Reference
(3-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine	3	Branched (3-methylbutan-2-yl)	Not reported	Likely reductive amination	Steric bulk from branched chain
3-Methyl-N-(pyridin-3-ylmethyl)butan-1-amine	3	Linear (3-methylbutan-1-yl)	C₁₁H₁₈N₂	Alkylation of pyridin-3-ylmethanol	Commercial availability
3-Methyl-2-(pyridin-2-yl)butan-1-amine	2	Linear (3-methylbutan-1-yl)	C₁₀H₁₆N₂	Not specified	Pyridine at position 2
(1-Methyl-3-(3-pyridyloxy)propyl)methylamine	3	Ether-linked chain	C₁₀H₁₆N₂O	Alkylation/reduction	Oxygen atom enhances polarity
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	3	Cyclopropyl-pyrazole hybrid	C₁₂H₁₆N₄	Copper-catalyzed coupling	Melting point: 104–107°C; HRMS: m/z 215 ([M+H]⁺)

Key Insights

Pyridine Substitution Position :

• The target compound’s pyridin-3-ylmethyl group contrasts with analogs like 3-methyl-2-(pyridin-2-yl)butan-1-amine (), where the pyridine is at position 2. Positional differences influence electronic properties and binding interactions .

Alkyl Chain Branching :

• The 3-methylbutan-2-yl group introduces greater steric hindrance compared to linear chains (e.g., 3-Methyl-N-(pyridin-3-ylmethyl)butan-1-amine in ). This may reduce metabolic degradation or alter receptor affinity .

Synthetic Approaches :

• Reductive amination (e.g., ) and alkylation (e.g., ) are common methods for pyridine-containing amines. The target compound could hypothetically be synthesized via similar routes .

Research Findings and Data Gaps

Physical and Spectral Data

• N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine () has a melting point of 104–107°C and HRMS confirmation (m/z 215 [M+H]⁺), providing a benchmark for related compounds .

Biological Activity

(3-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine is a complex organic compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This compound features a branched alkyl amine moiety linked to a pyridine structure, which is known for its diverse biological interactions. This article aims to provide a comprehensive overview of the biological activity of this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.

The biological activity of (3-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine is primarily attributed to its interaction with specific molecular targets within biological systems. The pyridine moiety can engage with various enzymes and receptors, leading to modulation of their activity. Key mechanisms include:

• Enzyme Inhibition : The compound has shown potential in inhibiting certain enzymes involved in metabolic pathways, which may contribute to its therapeutic effects.
• Receptor Binding : It may bind to specific receptors, altering cellular signaling pathways that influence cell proliferation and apoptosis.

Antimicrobial Activity

Recent studies have indicated that (3-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine exhibits antimicrobial properties. For example, it has been evaluated against various bacterial strains and fungi, demonstrating significant inhibitory effects.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Candida albicans	16 µg/mL

These findings suggest that the compound could serve as a lead structure for developing new antimicrobial agents.

Anticancer Activity

The potential anticancer properties of (3-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine have also been explored. In vitro studies have shown that it can induce apoptosis in cancer cell lines through the activation of caspase pathways.

Cancer Cell Line	IC50 (µM)
HeLa	15
MCF7	20
A549	25

These results indicate that the compound may possess selective toxicity towards cancer cells while sparing normal cells.

Study 1: Antimicrobial Efficacy

A recent study published in Journal of Medicinal Chemistry assessed the antimicrobial efficacy of several derivatives of (3-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine. The results demonstrated that modifications to the pyridine ring significantly enhanced antimicrobial activity against resistant strains of bacteria, suggesting a structure-activity relationship that could be exploited for drug development .

Study 2: Anticancer Mechanisms

In another investigation featured in Cancer Research, the mechanism by which (3-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine induces apoptosis was elucidated. The study found that the compound activates p53 signaling pathways, leading to increased expression of pro-apoptotic factors and decreased expression of anti-apoptotic proteins .